Cas no 1261945-00-9 (6-Fluoro-2-(3-fluoro-4-methoxyphenyl)benzoic acid)

• Product Name: 6-Fluoro-2-(3-fluoro-4-methoxyphenyl)benzoic acid
• CAS No: 1261945-00-9
• MF: C₁₄H₁₀F₂O₃
• MW: 264.224211215973
• MDL: MFCD18320642
• CID: 2765138
• PubChem ID: 53226543
• Update Time: 2025-05-08

6-Fluoro-2-(3-fluoro-4-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261945-00-9
• MFCD18320642
• 3,3'-Difluoro-4'-methoxy[1,1'-biphenyl]-2-carboxylic acid
• DTXSID40690161
• 6-FLUORO-2-(3-FLUORO-4-METHOXYPHENYL)BENZOIC ACID
• 6-Fluoro-2-(3-fluoro-4-methoxyphenyl)benzoic acid, 95%
• 6-Fluoro-2-(3-fluoro-4-methoxyphenyl)benzoic acid

• MDL： MFCD18320642
• Inchi： 1S/C14H10F2O3/c1-19-12-6-5-8(7-11(12)16)9-3-2-4-10(15)13(9)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： VFURXJVGGVETRF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)C1C=CC(=C(C=1)F)OC

Computed Properties

• Exact Mass: 264.05980050Da
• Monoisotopic Mass: 264.05980050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 6-Fluoro-2-(3-fluoro-4-methoxyphenyl)benzoic acid

6-Fluoro-2-(3-fluoro-4-methoxyphenyl)benzoic Acid: A Comprehensive Overview

6-Fluoro-2-(3-fluoro-4-methoxyphenyl)benzoic acid, also known by its CAS number 1261945-00-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This benzoic acid derivative has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a benzoic acid core with fluorine and methoxy substituents, which contribute to its intriguing chemical properties.

The synthesis of 6-fluoro-2-(3-fluoro-4-methoxyphenyl)benzoic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, leveraging techniques such as Suzuki coupling and Friedel-Crafts acylation. These methods not only enhance the yield but also ensure high purity, making the compound suitable for various applications in research and industry.

One of the most promising aspects of this compound lies in its pharmacological properties. Studies have shown that 6-fluoro-2-(3-fluoro-4-methoxyphenyl)benzoic acid exhibits potent anti-inflammatory and antioxidant activities, which are critical for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to modulate key cellular pathways makes it a valuable candidate for drug discovery programs targeting cancer and inflammatory diseases.

The structural uniqueness of this compound is underscored by the presence of fluorine atoms at specific positions, which significantly influence its physicochemical properties. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties, such as absorption and bioavailability. Additionally, the methoxy group at the para position contributes to increased solubility, making the compound more amenable for formulation into pharmaceutical products.

Recent research has delved into the mechanistic insights of how 6-fluoro-2-(3-fluoro-4-methoxyphenyl)benzoic acid interacts with biological systems. For instance, studies using advanced computational models have revealed its binding affinities to various protein targets, providing a deeper understanding of its therapeutic potential. These findings have paved the way for further investigations into its efficacy in preclinical models, which are currently underway.

In terms of industrial applications, the compound has shown promise in agrochemicals and materials science. Its ability to act as a precursor in the synthesis of more complex molecules has made it a valuable intermediate in chemical manufacturing. Moreover, its stability under various environmental conditions makes it suitable for use in formulations that require prolonged shelf life.

The development of novel synthetic routes for CAS No. 1261945-00-9 continues to be an area of active research. Scientists are exploring greener chemistry approaches, such as catalytic hydrogenation and microwave-assisted synthesis, to reduce waste and improve sustainability. These efforts align with global initiatives to promote environmentally friendly chemical practices.

In conclusion, 6-fluoro-2-(3-fluoro-4-methoxyphenyl)benzoic acid stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique structure, coupled with emerging research findings, positions it as a key player in advancing therapeutic interventions and industrial innovations.